N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-3-methylbenzamide

• IUPAC Name: N-ethyl-N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-3-methylbenzamide
• InChI: InChI=1S/C21H22N2O3/c1-4-23(21(25)15-7-5-6-14(2)10-15)13-17-11-16-12-18(26-3)8-9-19(16)22-20(17)24/h5-12H,4,13H2,1-3H3,(H,22,24)
• InChI Key: SYSDFPDWUZRTHD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=C(C=CC(=C2)OC)NC1=O)C(=O)C3=CC=CC(=C3)C
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-3-methylbenzamide, also known as VUF 6002, is a chemical compound that has gained attention in scientific research due to its potential application in various fields.

Mechanism of Action

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-3-methylbenzamide 6002 acts as a competitive antagonist of the α7 nAChR, which is a ligand-gated ion channel that is widely distributed in the brain. By binding to the receptor, this compound 6002 blocks the action of acetylcholine, a neurotransmitter that activates the receptor, leading to the inhibition of downstream signaling pathways. This mechanism of action is thought to underlie the cognitive effects of this compound 6002.
Biochemical and Physiological Effects:
This compound 6002 has been shown to improve cognitive performance in animal models, particularly in tasks related to attention, working memory, and learning. It has also been found to enhance synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to experience. These effects are thought to be mediated by the α7 nAChR and its downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-3-methylbenzamide 6002 is its selectivity for the α7 nAChR, which allows for the investigation of the specific role of this receptor in cognitive processes. However, this compound 6002 has limited solubility in water and may require the use of organic solvents for experimental purposes. Additionally, the effects of this compound 6002 may vary depending on the species and strain of animal used, as well as the dose and route of administration.

Future Directions

There are several future directions for the study of N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-3-methylbenzamide 6002. One area of interest is the investigation of its potential use in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Another direction is the development of more potent and selective α7 nAChR antagonists based on the structure of this compound 6002. Additionally, the effects of this compound 6002 on other neurotransmitter systems and brain regions warrant further investigation.

Synthesis Methods

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-3-methylbenzamide 6002 is synthesized through a multi-step process, starting with the reaction of 2-hydroxy-6-methoxyquinoline with ethyl bromoacetate to form N-ethyl-2-(2-bromoacetyl)-6-methoxyquinoline. This intermediate is then reacted with 3-methylbenzoyl chloride to yield this compound. The purity and yield of this compound 6002 can be improved through various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-3-methylbenzamide 6002 has been extensively studied for its potential application in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to act as a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR), which is involved in cognitive processes, memory, and learning. This compound 6002 has also been investigated for its potential use in the treatment of Alzheimer's disease, schizophrenia, and other cognitive disorders.